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Compound of Interest

Compound Name: 1-(4-Piperidyl)ethanol

Cat. No.: B049510

Essential Safety and Handling Guide for 1-(4-
Piperidyl)ethanol

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-(4-Piperidyl)ethanol (CAS No. 622-26-4). Adherence to these

guidelines is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

1-(4-Piperidyl)ethanol is classified as a hazardous substance. The following table summarizes
its GHS hazard classifications.

Hazard Class GHS Hazard Code Description
Skin Irritation H315 Causes skin irritation[1][2]
o Causes serious eye irritation[1]
Eye Irritation H319
[2]
Specific target organ toxicity — H335 May cause respiratory
Single exposure irritation[1][2]
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Signal Word: Warning[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-(4-Piperidyl)ethanol is provided
below. This information is crucial for safe handling and storage.

Property Value

Appearance White solid[3]

CAS Number 622-26-4[1][3]

Molecular Formula C7H1sNOJ[1][3]

Molecular Weight 129.20 g/mol [1][3]

Melting Point 46-47 °C (lit.)[1]

Boiling Point 131-136 °C at 17 mmHg (lit.)[1]
Flash Point 113 °C (235.4 °F) - closed cup[1]
Storage Temperature 2-8°C[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-(4-Piperidyl)ethanol to minimize exposure
and ensure personal safety.
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PPE Category Specification Rationale

Safety glasses with side- )
Protects against splashes and

Eye Protection shields or chemical safety S
eye irritation.[1]
goggles.[1]
Chemical-resistant gloves Prevents skin contact and

Hand Protection o S
(e.g., nitrile rubber). irritation.[1]

Required if working outside a
) ) Type ABEK (EN14387) fume hood or if dust/vapors
Respiratory Protection ) ) ]
respirator filter or equivalent.[1]  are generated, to prevent

respiratory irritation.[1]

Skin and Body Protection Laboratory coat. Protects against skin contact.

Safe Handling and Operational Plan

Engineering Controls:

e Work in a well-ventilated area. A chemical fume hood is recommended for all procedures
involving this substance.

Procedural Steps for Handling:

» Preparation: Before handling, ensure all necessary PPE is correctly worn. Have an
emergency eyewash station and safety shower readily accessible.

e Dispensing:

o Handle as a solid, being careful to avoid generating dust.

o If heating is required, do so in a controlled manner away from ignition sources.
e During Use:

o Avoid breathing dust or vapors.[3]

o Avoid contact with skin and eyes.[3]
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o Do not eat, drink, or smoke in the handling area.

» After Handling:
o Wash hands thoroughly with soap and water.
o Clean the work area and any equipment used.

o Store the chemical in a tightly sealed container in a designated, cool, and dry storage area
(2-8°C).[1]

Spill and Emergency Procedures

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed container for disposal.

For larger spills, follow your institution's hazardous material spill response protocol.

Ventilate the area and wash the spill site after material pickup is complete.
First Aid Measures:
 If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[3]

Disposal Plan

All waste containing 1-(4-Piperidyl)ethanol must be treated as hazardous waste.
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e Waste Collection:
o Collect all solid waste in a clearly labeled, sealed, and compatible container.

o Collect any contaminated materials (e.g., gloves, paper towels) in a separate, labeled
hazardous waste container.

e Disposal:
o Dispose of the waste through a licensed hazardous waste disposal company.
o Do not dispose of this chemical down the drain or in regular trash.

Experimental Workflow and Safety

The following diagram illustrates the standard workflow for handling 1-(4-Piperidyl)ethanol
with integrated safety measures.
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Handling and Disposal Workflow for 1-(4-Piperidyl)ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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